Cas no 1821790-63-9 ((1S,5R)-1,3,3,5-tetramethylcyclohexan-1-amine)

• Product Name: (1S,5R)-1,3,3,5-tetramethylcyclohexan-1-amine
• CAS No: 1821790-63-9
• MDL: MFCD30535963
• CID: 4621098
• PubChem ID: 44193172
• Update Time: 2025-06-13

(1S,5R)-1,3,3,5-tetramethylcyclohexan-1-amine Chemical and Physical Properties

Names and Identifiers

• (1S,5R)-1,3,3,5-tetramethylcyclohexan-1-amine

• MDL： MFCD30535963

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Cyclohexylamines

Additional information on (1S,5R)-1,3,3,5-tetramethylcyclohexan-1-amine

Research Brief on (1S,5R)-1,3,3,5-tetramethylcyclohexan-1-amine (CAS: 1821790-63-9): Recent Advances and Applications

The compound (1S,5R)-1,3,3,5-tetramethylcyclohexan-1-amine (CAS: 1821790-63-9) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This chiral amine, characterized by its unique stereochemistry and structural features, has demonstrated potential in various applications, including drug discovery, catalysis, and material science. This research brief synthesizes the latest findings on this compound, highlighting its synthesis, biological activity, and emerging applications.

Recent studies have focused on the efficient synthesis of (1S,5R)-1,3,3,5-tetramethylcyclohexan-1-amine, leveraging asymmetric catalysis and enzymatic transformations to achieve high enantiomeric purity. A 2023 publication in the Journal of Organic Chemistry detailed a novel catalytic system using chiral phosphoric acids, which enabled the synthesis of this amine with >99% enantiomeric excess (ee). This advancement addresses previous challenges in scalability and stereocontrol, making the compound more accessible for pharmaceutical development.

In drug discovery, (1S,5R)-1,3,3,5-tetramethylcyclohexan-1-amine has been explored as a key intermediate in the synthesis of bioactive molecules. A study published in Bioorganic & Medicinal Chemistry Letters (2024) reported its incorporation into novel dopamine receptor modulators, demonstrating improved binding affinity and metabolic stability compared to earlier analogs. The compound's rigid cyclohexane scaffold and stereochemistry were critical for optimizing receptor interactions, underscoring its value in CNS drug design.

Beyond therapeutics, this amine has shown promise in catalysis. Research in ACS Catalysis (2023) highlighted its use as a ligand in transition-metal-catalyzed C–H activation reactions, where its steric and electronic properties enhanced reaction selectivity. Additionally, its derivatization into ionic liquids has been investigated for green chemistry applications, as noted in a 2024 Green Chemistry article.

In conclusion, (1S,5R)-1,3,3,5-tetramethylcyclohexan-1-amine (CAS: 1821790-63-9) represents a versatile building block with growing importance in pharmaceutical and chemical research. Ongoing studies aim to expand its utility in asymmetric synthesis and targeted drug delivery, positioning it as a compound of enduring interest in the field.